Cas no 90183-79-2 (Benzene, 1-chloro-3-[3-(phenylsulfonyl)propoxy]-)

• Product Name: Benzene, 1-chloro-3-[3-(phenylsulfonyl)propoxy]-
• CAS No: 90183-79-2
• MF: C₁₅H₁₅ClO₃S
• MW: 310.795802354813
• CID: 792164
• PubChem ID: 13259475
• Update Time: 2025-04-19

Benzene, 1-chloro-3-[3-(phenylsulfonyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-[3-(phenylsulfonyl)propoxy]-
• 1-[3-(benzenesulfonyl)propoxy]-3-chlorobenzene
• DTXSID30532627
• 90183-79-2

• Inchi： 1S/C15H15ClO3S/c16-13-6-4-7-14(12-13)19-10-5-11-20(17,18)15-8-2-1-3-9-15/h1-4,6-9,12H,5,10-11H2
• InChI Key： LAAXHGFNVPMBAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCCCS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 310.0430432g/mol
• Monoisotopic Mass: 310.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų